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Compound of Interest

Compound Name: Fenhexamid-1-pentanoic acid

Cat. No.: B2821420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of Fenhexamid (CAS

No. 126833-17-8), a widely used hydroxyanilide fungicide. The information is curated for

researchers, scientists, and professionals involved in drug development and related fields.

Physicochemical Properties
Fenhexamid is a white to light yellow crystalline powder.[1] It is characterized by its low water

solubility and vapor pressure, indicating a low potential for volatilization.[2][3] Its stability is

notable, being stable to hydrolysis at various pH levels. The key physicochemical properties

are summarized in the table below.
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Property Value Reference(s)

CAS Number 126833-17-8 [1]

Molecular Formula C₁₄H₁₇Cl₂NO₂ [1]

Molecular Weight 302.2 g/mol [1]

Melting Point 153 °C [4]

Boiling Point 320 °C [1][4][5]

Density 1.34 g/cm³ at 20 °C [2]

Vapor Pressure 4 x 10⁻⁷ Pa at 20 °C [3]

Solubility in Water 24.0 mg/L (pH 5-7, 20-25 °C) [6]

Solubility in Organic Solvents

(g/L at 20-25 °C)

Acetone: 160,

Dichloromethane: 31, n-

Hexane: < 0.1, Toluene: 5.7

[6]

Octanol-Water Partition

Coefficient (log Kow)
3.51 (pH 7, 20 °C) [2]

Toxicological Profile
Fenhexamid exhibits low acute toxicity via oral, dermal, and inhalation routes.[7] It is not

classified as a skin or eye irritant and is not a skin sensitizer.[7] Long-term studies have not

shown evidence of carcinogenicity in rats or mice, leading to its classification as "not likely to

be a human carcinogen".[7][8] No evidence of mutagenicity was observed in a battery of

genotoxicity studies.[7]
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Toxicity Endpoint Result Species Reference(s)

Acute Oral LD₅₀ > 5,000 mg/kg Rat [7]

Acute Dermal LD₅₀ > 5,000 mg/kg Rat [7]

Acute Inhalation LC₅₀ > 5.06 mg/L Rat [7]

Carcinogenicity

Not likely to be

carcinogenic to

humans

Rat, Mouse [7][8]

Mutagenicity
Non-mutagenic in a

battery of assays
In vitro, In vivo [7]

Reproductive Toxicity

NOAEL: 500 ppm

(38.2 mg/kg/day for

males, 44.8

mg/kg/day for

females)

Rat [7]

Developmental

Toxicity

NOAEL (maternal):

100 mg/kg/day;

NOAEL

(developmental): 300

mg/kg/day

Rabbit [7]

Ecotoxicological Properties and Environmental Fate
Fenhexamid is moderately toxic to some aquatic organisms, including fish and daphnia.[2][4] It

shows low toxicity to birds, honeybees, and earthworms.[2] In the environment, fenhexamid is

not persistent in soil and aquatic systems, with biodegradation being a key dissipation pathway.

[1][2] Its potential for bioaccumulation is considered to be low to moderate.[2][4]
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Organism Endpoint Value Reference(s)

Bobwhite Quail Acute Oral LD₅₀ > 2,000 mg/kg [4]

Rainbow Trout 96-hour LC₅₀ 1.2 mg/L [4]

Daphnia magna 48-hour EC₅₀ > 21.6 mg/L [2]

Honeybee
48-hour Acute Contact

LD₅₀
> 100 µ g/bee [2]

Earthworm 14-day LC₅₀ > 500 mg/kg soil [2]

Fenhexamid is stable to hydrolysis but is susceptible to photolysis in water.[4] In soil, it

degrades relatively quickly, with reported half-lives of less than a day under aerobic laboratory

conditions.[4][9]

Mode of Action
Fenhexamid's primary mode of action as a fungicide is the inhibition of sterol biosynthesis in

fungi. Specifically, it targets and inhibits the 3-ketoreductase enzyme, which is crucial for the

C4-demethylation step in the ergosterol biosynthesis pathway. Ergosterol is a vital component

of fungal cell membranes, and its depletion disrupts membrane integrity and function, ultimately

leading to the inhibition of fungal growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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